Cas no 1803736-27-7 (3-Fluoro-6-methyl-2-nitroanisole)

• Product Name: 3-Fluoro-6-methyl-2-nitroanisole
• CAS No: 1803736-27-7
• MF: C₈H₈FNO₃
• MW: 185.152425765991
• CID: 5002560
• Update Time: 2025-05-23

3-Fluoro-6-methyl-2-nitroanisole Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-6-methyl-2-nitroanisole

• Inchi： 1S/C8H8FNO3/c1-5-3-4-6(9)7(10(11)12)8(5)13-2/h3-4H,1-2H3
• InChI Key： XJFFMZOSLYDEGT-UHFFFAOYSA-N
• SMILES： FC1C=CC(C)=C(C=1[N+](=O)[O-])OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 194
• XLogP3: 2.2
• Topological Polar Surface Area: 55

Additional information on 3-Fluoro-6-methyl-2-nitroanisole

Comprehensive Overview of 3-Fluoro-6-methyl-2-nitroanisole (CAS No. 1803736-27-7): Properties, Applications, and Industry Insights

3-Fluoro-6-methyl-2-nitroanisole (CAS 1803736-27-7) is a fluorinated aromatic compound gaining traction in pharmaceutical and agrochemical research due to its unique structural features. The presence of both fluoro and nitro substituents on the anisole backbone enhances its reactivity, making it a valuable intermediate in synthetic chemistry. Recent studies highlight its role in developing small-molecule inhibitors and crop protection agents, aligning with the growing demand for sustainable chemical solutions.

The compound’s molecular formula, C₈H₈FNO₃, reflects a balanced lipophilicity, which is critical for drug permeability and bioavailability optimization—a hot topic in AI-driven drug discovery. Researchers frequently search for "nitroanisole derivatives in medicinal chemistry" or "fluorinated building blocks for APIs," underscoring its relevance in modern R&D. Its methyl group further stabilizes the aromatic ring, enabling selective functionalization in cross-coupling reactions.

From an industrial perspective, 3-Fluoro-6-methyl-2-nitroanisole is synthesized via electrophilic aromatic substitution, with yields optimized through microwave-assisted synthesis—a technique trending in green chemistry forums. Environmental concerns have spurred interest in "low-waste fluorination methods," where this compound serves as a case study for atom-efficient protocols. Analytical data (e.g., ¹H NMR: δ 2.4 ppm for methyl, 6.8–7.2 ppm for aromatic protons) are often cited in patents, reinforcing its IP potential.

In material science, the nitroanisole core contributes to photoactive materials, resonating with searches like "nitroaromatics for OLEDs." Its electron-withdrawing properties are exploited in organic semiconductors, a field boosted by renewable energy trends. Regulatory-compliant handling (non-hazardous classification) ensures its adoption in academic labs and pilot-scale production, addressing queries on "scaling fluorinated intermediates."

Future directions include exploring 3-Fluoro-6-methyl-2-nitroanisole in bioconjugation and proteolysis-targeting chimeras (PROTACs), topics dominating biopharmaceutical conferences. With a melting point of 45–48°C and solubility in common organic solvents, it offers practical advantages for high-throughput screening—answering frequent questions about "versatile fluorinated scaffolds."

This overview bridges synthetic utility and market needs, catering to queries on "cost-effective fluorination" and "nitroanisole stability under catalysis." As industries prioritize molecular diversity, CAS 1803736-27-7 exemplifies how targeted modifications drive innovation in life sciences and advanced materials.